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Vimirogant at a Glance

Attribute Details

Drug Type Small molecule [1]

Mechanism of Action RORγt (RAR-related orphan receptor gamma) inverse agonist [1] [2]

Target Nuclear receptor subfamily 1 group F member 3 (another name for RORγt)
[3]

Primary Indication (in
trials)

Plaque Psoriasis, Psoriatic Arthritis [1]

Highest Development
Phase

Discontinued after Phase II for psoriasis/psoriatic arthritis; Phase II for Dry
Eye Syndromes (status unclear) [1] [3]

Originator
Organizations

Vitae Pharmaceuticals (later acquired by Allergan, which merged into
AbbVie) [3]
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Vimirogant was designed as a potent, selective, and orally active inhibitor of the RORγt protein [2]. This

protein is a master regulator of the development and function of T-helper 17 (Th17) cells [4]. By acting as an

inverse agonist on RORγt, Vimirogant aimed to suppress the differentiation of Th17 cells and the

subsequent secretion of key pro-inflammatory cytokines like IL-17A [2], which is a central driver in the

pathogenesis of psoriasis [5] [6] [4].

The following diagram illustrates the targeted signaling pathway and the proposed point of intervention for

Vimirogant.

Figure 1: Proposed mechanism of Vimirogant. The drug aimed to inhibit the RORγt transcription factor, a

key regulator in the IL-23/Th17/IL-17 inflammatory axis central to psoriasis pathogenesis.

Quantitative Profiling Data

The table below consolidates key quantitative data from preclinical studies, which established the foundation

for its clinical development.

Assay / Parameter Result Context / Significance

Binding Affinity
(Ki)

3.5 nM [2] High affinity for the RORγt target.

In Vitro IC₅₀ 17 nM [2] Potency in a cellular assay.

Selectivity >1000-fold vs. RORα

& RORβ [2]

Highly selective for RORγt over related isoforms,

reducing risk of off-target effects.

Mouse
Splenocyte IC₅₀

57 nM [2] Potency in inhibiting IL-17A secretion from primary

mouse cells.

Human PBMC IC₅₀ 18 nM [2] Potency in inhibiting IL-17A secretion from primary

human immune cells.

Reported Experimental Models

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.medchemexpress.com/ROR_gamma_-IN-1.html
https://www.dovepress.com/experimental-pharmacological-management-of-psoriasis-peer-reviewed-fulltext-article-JEP
https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.medchemexpress.com/ROR_gamma_-IN-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8258237/
https://www.mdpi.com/2073-4468/13/3/76
https://www.dovepress.com/experimental-pharmacological-management-of-psoriasis-peer-reviewed-fulltext-article-JEP
https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.medchemexpress.com/ROR_gamma_-IN-1.html
https://www.medchemexpress.com/ROR_gamma_-IN-1.html
https://www.medchemexpress.com/ROR_gamma_-IN-1.html
https://www.medchemexpress.com/ROR_gamma_-IN-1.html
https://www.medchemexpress.com/ROR_gamma_-IN-1.html
https://www.smolecule.com/products/s546768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The search results indicate that the following experimental models were used to evaluate Vimirogant,

though specific protocols are not detailed.

In Vivo Efficacy: The compound was tested in the MOG³⁵⁻⁵⁵/CFA immunized mouse model of
Experimental Autoimmune Encephalomyelitis (EAE). In this model, oral administration of

Vimirogant significantly suppressed clinical symptoms, demyelination, and the mRNA expression of
multiple inflammatory markers in the spinal cord [2].

In Vitro Models: Studies used mouse splenocytes and activated human peripheral blood
mononuclear cells (hPBMCs) to assess the drug's effect on Th17 cell differentiation and IL-17A

secretion [2].
Clinical Trials: Phase I and Phase I/II trials were conducted. One Phase I/II study in plaque psoriasis

patients reportedly saw no serious adverse events, with all study subjects completing dosing [1].

Development Status & Future Potential

According to drug databases, Vimirogant's development for autoimmune disorders, multiple sclerosis,

plaque psoriasis, and psoriatic arthritis is listed as discontinued [1] [3]. While it was also investigated for

Dry Eye Syndromes, its current status for that indication is unclear [1] [3].

The discontinuation underscores the challenges in drug development. However, the scientific approach of

targeting the RORγt pathway remains valid and continues to be an area of active research for the treatment

of autoimmune diseases like psoriasis [6] [4].
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To cite this document: Smolecule. [Vimirogant scientific overview]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b546768#vimirogant-scientific-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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